Cas no 956756-79-9 (4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide)

4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide is a synthetic organic compound featuring a pyrazole core substituted with naphthalene and phenyl groups, further functionalized with a 4-methylbenzamide moiety. This structure imparts potential utility in medicinal chemistry and material science due to its aromatic and heterocyclic components, which may enhance binding affinity or optoelectronic properties. The compound's modular design allows for derivatization, making it a versatile intermediate for pharmaceutical or functional material applications. Its well-defined molecular architecture ensures reproducibility in research settings, while the presence of multiple aromatic systems may contribute to stability and tunable reactivity.
4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide structure
956756-79-9 structure
Product Name:4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide
CAS No:956756-79-9
MF:C28H23N3O
MW:417.501726388931
CID:5709951
PubChem ID:3782560
Update Time:2025-05-22

4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

    • AKOS005099629
    • 4-methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide
    • 4-methyl-N-[(3-naphthalen-2-yl-1-phenylpyrazol-4-yl)methyl]benzamide
    • 7W-0200
    • 4-methyl-N-{[3-(2-naphthyl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzenecarboxamide
    • 956756-79-9
    • 4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide
    • Inchi: 1S/C28H23N3O/c1-20-11-13-22(14-12-20)28(32)29-18-25-19-31(26-9-3-2-4-10-26)30-27(25)24-16-15-21-7-5-6-8-23(21)17-24/h2-17,19H,18H2,1H3,(H,29,32)
    • InChI Key: XAWWUTYRMAJPDO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)NCC1=CN(C2C=CC=CC=2)N=C1C1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 417.184112366g/mol
  • Monoisotopic Mass: 417.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 610
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 46.9Ų

4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615903-1mg
4-Methyl-N-((3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)methyl)benzamide
956756-79-9 98%
1mg
¥499.00 2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615903-2mg
4-Methyl-N-((3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)methyl)benzamide
956756-79-9 98%
2mg
¥536.00 2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615903-5mg
4-Methyl-N-((3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)methyl)benzamide
956756-79-9 98%
5mg
¥529.00 2024-04-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1615903-10mg
4-Methyl-N-((3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl)methyl)benzamide
956756-79-9 98%
10mg
¥739.00 2024-04-23

Additional information on 4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide

4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide: A Comprehensive Overview

The compound 4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide, identified by the CAS number 956756-79-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their role in drug design and development. The structure of this molecule incorporates a benzamide group, a pyrazole ring, and a naphthyl substituent, making it a versatile compound with unique properties.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules, ensuring high purity and scalability for potential industrial applications. The presence of the pyrazole ring in the structure is particularly interesting, as pyrazoles are known for their stability and ability to form hydrogen bonds, which are crucial for bioavailability in drug molecules.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Researchers have explored its activity against various enzymes and receptors, demonstrating promising results in vitro. For instance, studies published in 2023 have shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a candidate for further optimization in oncology drug development. Additionally, its ability to penetrate cellular membranes suggests potential applications in targeting intracellular pathogens.

The structural features of 4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide contribute significantly to its pharmacokinetic properties. The naphthyl group enhances lipophilicity, which is essential for absorption across biological barriers. Meanwhile, the benzamide moiety contributes to solubility and metabolic stability. These properties collectively make the compound a strong candidate for preclinical studies aimed at evaluating its efficacy and safety profiles.

In terms of applications, this compound has been considered for use in anti-inflammatory and antiviral therapies due to its ability to modulate key signaling pathways. Collaborative research efforts between academic institutions and pharmaceutical companies have led to the exploration of its potential as an immunomodulator. Furthermore, its unique structure allows for further functionalization, enabling researchers to explore derivative compounds with enhanced bioactivity and reduced toxicity.

The development of computational tools has also played a pivotal role in understanding the behavior of this compound at the molecular level. Advanced molecular docking studies have provided insights into its binding affinities with target proteins, guiding rational drug design strategies. Such computational approaches are increasingly being integrated into early-stage research to accelerate the discovery process and reduce costs associated with traditional trial-and-error methods.

In conclusion, 4-Methyl-N-{[3-(naphthalen-2-yl)-1-phenyl-1H-pyrazol-4-yl]methyl}benzamide represents a promising lead compound with diverse applications in the field of medicinal chemistry. Its unique structure, favorable pharmacokinetic properties, and potential therapeutic effects make it a subject of intense research interest. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound holds great promise for contributing to the development of innovative therapeutic agents.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.